Cas no 1880193-33-8 (6-[(Prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid)

• Product Name: 6-[(Prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid
• CAS No: 1880193-33-8
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 6286045
• PubChem ID: 130715690
• Update Time: 2025-05-24

6-[(Prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1880193-33-8
• EN300-1450170
• 6-[(Prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid
• 6-[(Prop-2-yn-1-yloxy)amino]pyridine-3-carboxylicacid

• Inchi： 1S/C9H8N2O3/c1-2-5-14-11-8-4-3-7(6-10-8)9(12)13/h1,3-4,6H,5H2,(H,10,11)(H,12,13)
• InChI Key： IUDKKUNXZQWJRS-UHFFFAOYSA-N
• SMILES： O(CC#C)NC1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.4Ų

Additional information on 6-[(Prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid

6-[(Prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic Acid: A Comprehensive Overview

The compound 6-[(Prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid, with the CAS number 1880193-33-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a carboxylic acid group at the 3-position and an amino group at the 6-position, which is further substituted with a propargyl ether moiety. This combination of functional groups makes it a versatile compound for various chemical modifications and biological studies.

Recent studies have highlighted the importance of 6-[(Prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid in the development of new therapeutic agents. Its structure allows for easy modification, enabling researchers to explore its potential as a precursor for more complex molecules. For instance, the propargyl ether group can undergo click chemistry reactions, facilitating the synthesis of bioactive compounds with enhanced pharmacokinetic properties. This has led to its use in the design of inhibitors for various enzymes, including kinases and proteases, which are critical targets in cancer and inflammatory diseases.

The synthesis of 6-[(Prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of the carboxylic acid group is achieved through oxidation or direct substitution reactions, while the amino group is introduced via nucleophilic aromatic substitution. The propargyl ether moiety is then incorporated through alkylation or coupling reactions, ensuring high yields and purity. These synthetic methods have been optimized in recent years to improve efficiency and scalability, making this compound more accessible for large-scale production.

In terms of biological activity, 6-[(Prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid has shown promising results in preclinical studies. It exhibits moderate inhibitory activity against several enzymes, including matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and fibrosis. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms. Recent research has also explored its potential as a radiosensitizer, enhancing the efficacy of radiation therapy in cancer treatment.

The structural versatility of this compound has also made it an attractive candidate for materials science applications. Its ability to form stable covalent bonds through click chemistry has led to its use in the synthesis of cross-linked polymers and nanoparticles. These materials exhibit unique mechanical properties and have potential applications in drug delivery systems and tissue engineering.

In conclusion, 6-[(Prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid is a multifaceted compound with significant potential in both pharmaceutical and materials science domains. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a key molecule for future research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make substantial contributions to various fields of science and technology.